Cas no 43038-36-4 (4-Cyanobenzohydrazide)

• Product Name: 4-Cyanobenzohydrazide
• CAS No: 43038-36-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD03014503
• CID: 325343
• PubChem ID: 456732
• Update Time: 2025-06-28

4-Cyanobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Cyanobenzohydrazide
• Benzoic acid, 4-cyano-, hydrazide (9CI)
• Benzoic acid, 4-cyano-,hydrazide
• 4-???benzenecarbonitrile
• 4CNPhCON2
• 4-Cyan-benzoesaeure-hydrazid
• 4-cyano-benzhydrazide
• 4-cyanobenzohydrazide(SALTDATA: FREE)
• 4-cyano-benzoic acid hydrazide
• 4-cyanobenzoic hydrazide
• 4-cyanobenzoylhydrazine
• 4-Cyanobenzoic acid hydrazide
• p-Cyanobenzoic acid hydrazide
• p-Cyanobenzoyl hydrazide
• 4-cyanobenzhydrazide
• 4-cyano-benzohydrazide
• 4-Cyanobenzoic acid, hydrazide
• PJWRZYGGTHXGQO-UHFFFAOYSA-N
• STK503581
• BBL018013
• A
• AB0024897
• ST24029063
• ST50946557
• BB 0240
• SCHEMBL221653
• AMY14089
• AKOS002657037
• DTXSID30332442
• A846539
• DS-17701
• BB 0240913
• (E)-Ethyl2-(4-bromophenylimino)acetate
• Benzoic acid, 4-cyano-, hydrazide (9CI);4-Cyanobenzohydrazide
• EN300-60067
• SY083307
• 43038-36-4
• CS-W020613
• MFCD03014503
• DTXCID20283535
• ALBB-005868

• MDL： MFCD03014503
• Inchi： 1S/C8H7N3O/c9-5-6-1-3-7(4-2-6)8(12)11-10/h1-4H,10H2,(H,11,12)
• InChI Key： PJWRZYGGTHXGQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)NN

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202-203 ºC
• Refractive Index: 1.609
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 78.91000
• LogP: 1.25298

4-Cyanobenzohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Cyanobenzohydrazide

Recent Advances in the Application of 4-Cyanobenzohydrazide (CAS: 43038-36-4) in Chemical Biology and Pharmaceutical Research

4-Cyanobenzohydrazide (CAS: 43038-36-4) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This hydrazide derivative, characterized by its cyanobenzoyl moiety, has been explored as a key intermediate in the synthesis of various bioactive molecules, including antimicrobial agents, anticancer compounds, and enzyme inhibitors. Recent studies have highlighted its role in the development of novel therapeutic strategies, particularly in the context of targeted drug design and medicinal chemistry.

One of the most notable advancements involving 4-Cyanobenzohydrazide is its use in the synthesis of Schiff base complexes, which exhibit remarkable antimicrobial and antitumor activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Schiff bases derived from 4-Cyanobenzohydrazide showed potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 4-Cyanobenzohydrazide has been investigated for its potential in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 4-Cyanobenzohydrazide exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study identified the compound's ability to induce apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings underscore the compound's potential as a scaffold for designing targeted anticancer agents.

Another area of interest is the application of 4-Cyanobenzohydrazide in enzyme inhibition. A recent study in European Journal of Medicinal Chemistry (2024) explored its role as an inhibitor of carbonic anhydrase, an enzyme implicated in various pathological conditions, including glaucoma and cancer. The study reported that 4-Cyanobenzohydrazide derivatives exhibited high affinity for the enzyme's active site, suggesting their utility in developing novel therapeutics for these diseases. The researchers also highlighted the compound's favorable pharmacokinetic properties, such as good bioavailability and low toxicity, which further enhance its therapeutic potential.

Beyond its direct applications, 4-Cyanobenzohydrazide has also been employed as a building block in the synthesis of more complex molecules. For instance, it has been used in the preparation of heterocyclic compounds, such as triazoles and oxadiazoles, which are known for their diverse pharmacological activities. A 2023 study in ACS Omega demonstrated the utility of 4-Cyanobenzohydrazide in click chemistry reactions, enabling the rapid assembly of these heterocycles with high efficiency and selectivity. This approach opens new avenues for the discovery of drug-like molecules with enhanced biological activity.

Despite these promising developments, challenges remain in the optimization of 4-Cyanobenzohydrazide-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the growing body of research underscores the compound's versatility and potential as a valuable tool in chemical biology and drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the pharmaceutical industry.